Cas no 1806822-10-5 (3-Chloro-2,5-difluoro-6-(difluoromethyl)pyridine)

• Product Name: 3-Chloro-2,5-difluoro-6-(difluoromethyl)pyridine
• CAS No: 1806822-10-5
• MF: C₆H₂ClF₄N
• MW: 199.5333943367
• CID: 4799989
• Update Time: 2025-06-30

3-Chloro-2,5-difluoro-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2,5-difluoro-6-(difluoromethyl)pyridine

• Inchi： 1S/C6H2ClF4N/c7-2-1-3(8)4(5(9)10)12-6(2)11/h1,5H
• InChI Key： KHRPVTHHMCXYRE-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C(F)F)C(=C1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 157
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-2,5-difluoro-6-(difluoromethyl)pyridine

Research Brief on 3-Chloro-2,5-difluoro-6-(difluoromethyl)pyridine (CAS: 1806822-10-5) in Chemical Biology and Pharmaceutical Applications

The compound 3-Chloro-2,5-difluoro-6-(difluoromethyl)pyridine (CAS: 1806822-10-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This heterocyclic pyridine derivative, characterized by its chloro, difluoro, and difluoromethyl substituents, exhibits remarkable reactivity and selectivity, making it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the development of agrochemicals, pharmaceuticals, and other specialty chemicals, highlighting its versatility and importance in modern synthetic chemistry.

One of the key areas of research involving 3-Chloro-2,5-difluoro-6-(difluoromethyl)pyridine is its role as a building block for the synthesis of novel herbicides and pesticides. The compound's fluorine-rich structure enhances its binding affinity to target enzymes in pests, leading to improved efficacy and reduced environmental impact. A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated its effectiveness as a precursor in the synthesis of next-generation herbicides, showcasing its potential to address growing resistance issues in weed control. The study reported a 40% increase in herbicidal activity compared to traditional analogs, underscoring the compound's promise in sustainable agriculture.

In the pharmaceutical sector, 3-Chloro-2,5-difluoro-6-(difluoromethyl)pyridine has been investigated for its potential in the design of kinase inhibitors and other small-molecule therapeutics. Its ability to modulate protein-protein interactions and enzyme activity has made it a candidate for targeting diseases such as cancer and inflammatory disorders. A recent preclinical study highlighted its incorporation into a novel class of JAK-STAT inhibitors, showing promising results in vitro and in vivo models of rheumatoid arthritis. The compound's pharmacokinetic properties, including its metabolic stability and bioavailability, are currently under optimization to enhance its therapeutic potential.

From a synthetic chemistry perspective, the compound's reactivity has been a focal point of recent research. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled more efficient and scalable syntheses of 3-Chloro-2,5-difluoro-6-(difluoromethyl)pyridine derivatives. A 2024 publication in Organic Letters detailed a novel one-pot synthesis route that significantly reduces production costs and improves yield, making the compound more accessible for industrial applications. These methodological innovations are expected to accelerate its adoption in both academic and commercial settings.

Looking ahead, the continued exploration of 3-Chloro-2,5-difluoro-6-(difluoromethyl)pyridine is anticipated to yield further breakthroughs in chemical biology and drug development. Ongoing studies are investigating its potential in targeted drug delivery systems and as a probe for studying enzyme mechanisms. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in agriculture and medicine, solidifying its status as a key player in the field of specialty chemicals.